Cas no 215942-31-7 (Carbamic acid, dipropyl-, phenylmethyl ester)
215942-31-7 structure
Product Name:Carbamic acid, dipropyl-, phenylmethyl ester
CAS No:215942-31-7
MF:C14H21NO2
MW:235.32204413414
CID:1402487
PubChem ID:11846245
Update Time:2025-04-20
Carbamic acid, dipropyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, dipropyl-, phenylmethyl ester
- DB-108524
- 215942-31-7
- SCHEMBL3083608
-
- Inchi: 1S/C14H21NO2/c1-3-10-15(11-4-2)14(16)17-12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
- InChI Key: NJZUPPHIKMMTTC-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CCC)CCC)=O
Computed Properties
- Exact Mass: 235.15733
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Carbamic acid, dipropyl-, phenylmethyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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